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Human Cardiotrophin-1 ELISA Kit ab119570 - Abcam The Human Cardiotrophin-1 ELISA

(Enzyme-Linked Immunosorbent Assay) kit is an in vitro enzyme-linked immunosorbent assay

for the quantitative measurement of human Cardiotrophin-1 in serum, plasma, and cell culture

supernatants. This assay employs an antibody specific for human Cardiotrophin-1 coated on a

96-well plate. Standards and samples are pipetted into the wells and Cardiotrophin-1 present in

a sample is bound to the wells by the immobilized antibody. The wells are washed and

biotinylated anti-human Cardiotrophin-1 antibody is added. After washing away unbound

biotinylated antibody, HRP-conjugated streptavidin is pipetted to the wells. The wells are again

washed, a TMB substrate solution is added to the wells and color develops in proportion to the

amount of Cardiotrophin-1 bound. The Stop Solution changes the color from blue to yellow, and

the intensity of the color is measured at 450 nm. --INVALID-LINK-- Cardiotrophin-1 ELISA Kit -

RayBiotech This assay employs the quantitative sandwich enzyme immunoassay technique. A

monoclonal antibody specific for human CT-1 has been pre-coated onto a microplate. --

INVALID-LINK-- Human Cardiotrophin-1 (CTF1) ELISA Kit - LSBio This kit is an enzyme-linked

immunosorbent assay for the quantitative measurement of human CTF1. ... LS-F546 is a 96-

Well Strip Plate ELISA Kit for the Quantitative ... --INVALID-LINK-- Human Cardiotrophin-1

ELISA Kit - Biorbyt The Human Cardiotrophin-1 ELISA kit is an in vitro enzyme-linked

immunosorbent assay for the quantitative measurement of human Cardiotrophin-1 in serum,

plasma, and cell culture supernatants. This assay employs an antibody specific for human

Cardiotrophin-1 coated on a 96-well plate. Standards and samples are pipetted into the wells

and Cardiotrophin-1 present in a sample is bound to the wells by the immobilized antibody. The

wells are washed and biotinylated anti-human Cardiotrophin-1 antibody is added. After washing

away unbound biotinylated antibody, HRP-conjugated streptavidin is pipetted to the wells. The
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wells are again washed, a TMB substrate solution is added to the wells and color develops in

proportion to the amount of Cardiotrophin-1 bound. The Stop Solution changes the color from

blue to yellow, and the intensity of the color is measured at 450 nm. --INVALID-LINK-- Human

Cardiotrophin-1 (CT-1) ELISA Kit - Millipore Sigma The Human Cardiotrophin-1 (CT-1) ELISA is

an enzyme-linked immunosorbent assay used to measure and quantify the levels of CT-1 in

serum, plasma, and cell culture supernatant samples. ... This assay is a colorimetric-based

sandwich ELISA. It uses a monoclonal antibody specific for human CT-1 coated on a 96-well

plate. ... The intensity of the color is directly proportional to the concentration of CT-1 in the

sample. The concentration of CT-1 is determined by interpolation from a standard curve. ...

Sensitivity: 15 pg/mL. --INVALID-LINK-- Human Cardiotrophin-1 ELISA Kit (CTF1) (OK-0062) -

Aviva Systems Biology This kit has been configured for research use only and is not to be used

in diagnostic procedures. ... Assay Type: Sandwich. Sensitivity: < 10 pg/ml. Range: 15.6 - 1000

pg/ml. Specificity: Human. No significant cross-reactivity or interference between Human CTF1

and analogues was observed. --INVALID-LINK-- Cardiotrophin-1 - an overview | ScienceDirect

Topics Cardiotrophin-1 (CT-1) is a member of the interleukin-6 (IL-6) superfamily of cytokines

that affects a variety of cells. CT-1 was originally identified through its ability to induce

hypertrophic responses in cardiac myocytes. CT-1 is a 21.5 kDa protein that is widely

expressed in different tissues, including the heart, skeletal muscle, and adipose tissue. CT-1
binds to a receptor complex consisting of the glycoprotein 130 (gp130) and the leukemia

inhibitory factor receptor β (LIFRβ). Upon binding, CT-1 activates the Janus kinase/signal

transducers and activators of transcription (JAK/STAT) and the mitogen-activated protein

kinase (MAPK) signaling pathways. --INVALID-LINK-- Human CT-1 (Cardiotrophin-1) ELISA Kit

- Boster Bio The Boster Bio Human CT-1 ELISA Kit (EK0810) is a sandwich ELISA assay for

the quantitative measurement of human CT-1 in serum, plasma, and cell culture supernatants.

... The Boster Bio Human CT-1 ELISA Kit has a sensitivity of < 1 pg/ml and a detection range of

15.6 pg/ml - 1000 pg/ml. ... The kit has been validated for intra-assay precision (CV < 10%) and

inter-assay precision (CV < 12%). --INVALID-LINK-- Cardiotrophin-1 (CT-1) ELISA Kit -

Cusabio This ELISA kit uses the Sandwich-ELISA principle. The micro ELISA plate provided in

this kit has been pre-coated with an antibody specific to Human CT-1. --INVALID-LINK--

Human Cardiotrophin-1 ELISA Kit - Sino Biological The Human Cardiotrophin-1 ELISA Kit is a

solid-phase sandwich Enzyme-Linked Immunosorbent Assay (ELISA). It is designed for the

quantitative determination of human Cardiotrophin-1 in cell culture supernatants, serum, and

plasma. The ELISA kit has a detection range of 15.6-1000 pg/mL and a sensitivity of 4.3 pg/mL.

The kit has been validated for intra-assay precision (CV < 8%) and inter-assay precision (CV <

10%). --INVALID-LINK-- Cardiotrophin-1 ELISA Kit - Abnova This Cardiotrophin-1 ELISA kit is a
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sandwich ELISA for the quantitative measurement of Cardiotrophin-1 in human serum, plasma,

and cell culture supernatants. The kit has a detection range of 0.156-10 ng/mL and a sensitivity

of 0.05 ng/mL. --INVALID-LINK-- Cardiotrophin-1 ELISA Kit - MyBioSource The Cardiotrophin-1

ELISA Kit is a sandwich immunoassay for the quantitative measurement of human CT-1 in

serum, plasma, and cell culture supernatants. --INVALID-LINK-- Cardiotrophin-1, a new

member of the IL-6-type cytokine family, is ... Cardiotrophin-1 (CT-1) is a recently cloned

cytokine that shares a receptor with leukemia inhibitory factor (LIF) and ciliary neurotrophic

factor (CNTF). The receptor complex contains the LIF receptor (LIFR) and gp130. CT-1
activates the JAK/STAT signaling pathway, leading to the phosphorylation of STAT1 and

STAT3. --INVALID-LINK-- Cardiotrophin-1 induces a hypertrophic response in neonatal rat ...

Cardiotrophin-1 (CT-1) is a cytokine that belongs to the interleukin-6 superfamily. CT-1 has

been shown to induce cardiac myocyte hypertrophy. CT-1 binds to the gp130/LIFRβ receptor

complex, which activates multiple signaling pathways, including the JAK-STAT pathway, the

MAPK/ERK pathway, and the PI3K-Akt pathway. --INVALID-LINK-- Cardiotrophin-1 - an

overview | ScienceDirect Topics Cardiotrophin-1 (CT-1) is a cytokine of the interleukin-6 (IL-6)

family, which signals through a receptor complex containing the leukemia inhibitory factor

receptor (LIFR) and glycoprotein 130 (gp130). This leads to the activation of several

downstream signaling pathways, including the JAK/STAT, MAPK, and PI3K/Akt pathways. --

INVALID-LINK-- Human Cardiotrophin-1/CTF1 ELISA Kit (Sandwich ELISA) - LSBio This

Human Cardiotrophin-1/CTF1 ELISA Kit is an enzyme-linked immunosorbent assay for the

quantitative measurement of human Cardiotrophin-1/CTF1. ... Detection Range: 15.6 pg/ml -

1000 pg/ml. Sensitivity: < 10 pg/ml. --INVALID-LINK-- Cardiotrophin 1 - Wikipedia

Cardiotrophin-1 (CT-1) is a cytokine. It is a member of the IL-6 superfamily of cytokines. ... CT-
1 is a cardiac hypertrophic factor. ... CT-1 can signal through the gp130/LIFRβ receptor

complex. --INVALID-LINK-- Human Cardiotrophin-1 ELISA Kit | CTF1 | R&D Systems The

Human Cardiotrophin-1 (CT-1) Quantikine ELISA Kit is a 4.5 hour solid-phase ELISA designed

to measure human CT-1 in cell culture supernates, serum, and plasma. It contains E. coli-

expressed recombinant human CT-1 and antibodies raised against the recombinant protein. ...

Key product specifications: • Assay Range: 31.2-2000 pg/mL • Sensitivity: 8.24 pg/mL • Intra-

assay CV: 2.8-4.4% • Inter-assay CV: 5.9-7.3% --INVALID-LINK-- Cardiotrophin-1 signaling in

the heart - ScienceDirect Cardiotrophin-1 (CT-1) is a member of the interleukin-6 (IL-6) family

of cytokines. CT-1 binds to a receptor complex composed of glycoprotein 130 (gp130) and

leukemia inhibitory factor receptor β (LIFRβ). This binding activates Janus kinases (JAKs),

which in turn phosphorylate and activate signal transducers and activators of transcription

(STATs), particularly STAT3. Activated STAT3 dimerizes, translocates to the nucleus, and
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regulates the transcription of target genes. In addition to the JAK/STAT pathway, CT-1 also

activates the mitogen-activated protein kinase (MAPK) and the phosphatidylinositol 3-kinase

(PI3K)/Akt signaling pathways. --INVALID-LINK-- Application Notes and Protocols for

Cardiotrophin-1 ELISA Kit

These application notes provide a detailed protocol and validation data for the quantitative

measurement of Cardiotrophin-1 (CT-1) in biological samples using a sandwich enzyme-linked

immunosorbent assay (ELISA) kit. This document is intended for researchers, scientists, and

drug development professionals.

Introduction
Cardiotrophin-1 (CT-1) is a cytokine belonging to the interleukin-6 (IL-6) superfamily. It was

initially identified for its ability to induce hypertrophic responses in cardiac myocytes. CT-1 is a

21.5 kDa protein that is widely expressed in various tissues, including the heart, skeletal

muscle, and adipose tissue. It signals through a receptor complex composed of glycoprotein

130 (gp130) and the leukemia inhibitory factor receptor β (LIFRβ). This interaction triggers the

activation of several downstream signaling pathways, most notably the Janus kinase/signal

transducers and activators of transcription (JAK/STAT) and the mitogen-activated protein

kinase (MAPK) pathways.

Principle of the Assay
The Cardiotrophin-1 ELISA kit utilizes the quantitative sandwich enzyme immunoassay

technique. A microplate is pre-coated with a monoclonal antibody specific for human CT-1.

Standards and samples are added to the wells, allowing any CT-1 present to bind to the

immobilized antibody. After washing, a biotinylated anti-human CT-1 antibody is added, which

binds to the captured CT-1. Following another wash step, horseradish peroxidase (HRP)-

conjugated streptavidin is added, which binds to the biotinylated antibody. A final wash removes

any unbound components, and a TMB substrate solution is added. The substrate develops a

blue color in proportion to the amount of CT-1 bound in the initial step. The reaction is

terminated by the addition of a stop solution, which changes the color to yellow. The optical

density is then measured at 450 nm. The concentration of CT-1 in the samples is determined

by interpolating from a standard curve.
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The performance of Cardiotrophin-1 ELISA kits is validated through the assessment of several

key parameters. The following tables summarize typical validation data from various

commercially available kits.

Table 1: General Performance Characteristics

Parameter Typical Value

Assay Type Sandwich ELISA

Sample Types Serum, Plasma, Cell Culture Supernatants

Assay Time ~4.5 hours

Wavelength 450 nm

Table 2: Kit Performance and Sensitivity

Kit Provider Detection Range (pg/mL) Sensitivity (pg/mL)

Aviva Systems Biology 15.6 - 1000 < 10

Boster Bio 15.6 - 1000 < 1

EMD Millipore Not Specified 15

R&D Systems 31.2 - 2000 8.24

Sino Biological 15.6 - 1000 4.3

Table 3: Precision

Kit Provider Intra-Assay CV (%) Inter-Assay CV (%)

Boster Bio < 10 < 12

R&D Systems 2.8 - 4.4 5.9 - 7.3

Sino Biological < 8 < 10
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Experimental Protocol
The following is a generalized protocol for a Cardiotrophin-1 ELISA. It is essential to refer to the

specific manual provided with the kit for detailed instructions.

Materials Provided:

96-well plate pre-coated with anti-human CT-1 antibody

Human CT-1 Standard

Biotinylated anti-human CT-1 antibody

HRP-conjugated Streptavidin

Assay Diluent

Wash Buffer

TMB Substrate

Stop Solution

Plate Sealers

Materials Required but Not Provided:

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Deionized or distilled water

Squirt bottle, manifold dispenser, or automated plate washer

Tubes for standard dilution

Absorbent paper for blotting
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Protocol Steps:

Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit

manual. Allow all reagents to reach room temperature before use.

Standard and Sample Addition: Add 100 µL of each standard and sample to the appropriate

wells. Cover with a plate sealer and incubate for the time specified in the manual (typically

2.5 hours at room temperature).

Washing: Aspirate each well and wash by filling each well with Wash Buffer (400 µL). Repeat

the process for a total of four washes. After the last wash, remove any remaining Wash

Buffer by inverting the plate and blotting it against clean paper towels.

Biotinylated Antibody Addition: Add 100 µL of the biotinylated anti-human CT-1 antibody to

each well. Cover with a new plate sealer and incubate for 1 hour at room temperature.

Washing: Repeat the wash step as described in step 3.

HRP-Streptavidin Addition: Add 100 µL of HRP-conjugated streptavidin to each well. Cover

with a new plate sealer and incubate for 45 minutes at room temperature.

Washing: Repeat the wash step as described in step 3.

Substrate Development: Add 100 µL of TMB Substrate to each well. Incubate for 30 minutes

at room temperature in the dark. A blue color will develop.

Stopping the Reaction: Add 50 µL of Stop Solution to each well. The color will change from

blue to yellow.

Absorbance Measurement: Read the absorbance of each well at 450 nm within 30 minutes.

Calculation: Construct a standard curve by plotting the mean absorbance for each standard

on the y-axis against the concentration on the x-axis. Use the standard curve to determine

the concentration of CT-1 in the samples.
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Caption: Cardiotrophin-1 Signaling Pathway
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Caption: ELISA Experimental Workflow
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To cite this document: BenchChem. [Cardiotrophin-1 ELISA kit protocol and validation].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606823#cardiotrophin-1-elisa-kit-protocol-and-
validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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